Cas no 2155856-46-3 (2-(azetidin-3-yl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid)

• Product Name: 2-(azetidin-3-yl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid
• CAS No: 2155856-46-3
• MF: C₈H₁₃F₃N₂O₄S
• MW: 290.260031461716
• CID: 5222875
• PubChem ID: 132371531
• Update Time: 2026-03-07

2-(azetidin-3-yl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Isothiazolidine, 2-(3-azetidinyl)-, 1,1-dioxide, 2,2,2-trifluoroacetate (1:1)
• 2-(azetidin-3-yl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid

• Inchi： 1S/C6H12N2O2S.C2HF3O2/c9-11(10)3-1-2-8(11)6-4-7-5-6;3-2(4,5)1(6)7/h6-7H,1-5H2;(H,6,7)
• InChI Key： TVJYNAPAIGCLTP-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O=S1(CCCN1C1CNC1)=O

Additional information on 2-(azetidin-3-yl)-1lambda6,2-thiazolidine-1,1-dione, trifluoroacetic acid

Introduction to 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione, trifluoroacetic acid (CAS No. 2155856-46-3)

The compound 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione, trifluoroacetic acid, identified by its CAS number 2155856-46-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the thiazolidine family, a structural motif widely recognized for its pharmacological properties. The introduction of a trifluoroacetic acid moiety into its molecular framework enhances its chemical reactivity and potential biological activity, making it a subject of considerable interest in drug discovery and development.

Thiazolidines are known for their versatility in medicinal chemistry due to the presence of sulfur and nitrogen atoms in their ring structure, which can interact with biological targets in diverse ways. The specific substitution pattern in 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione introduces unique electronic and steric properties that influence its interactions with enzymes and receptors. This compound has garnered attention for its potential applications in treating various diseases, particularly those involving inflammation and metabolic disorders.

Recent research has highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features can modulate key biological pathways, including those involved in pain perception, immune response, and cellular proliferation. The trifluoroacetic acid group in 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione is particularly noteworthy, as fluorinated compounds often exhibit enhanced bioavailability and metabolic stability. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

In the context of current pharmaceutical research, the synthesis and characterization of 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione, trifluoroacetic acid have opened new avenues for drug design. The compound's ability to engage with biological targets at multiple levels suggests its potential as a lead molecule for the development of small-molecule drugs. Researchers are particularly interested in its interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play critical roles in inflammatory processes.

The trifluoroacetic acid moiety contributes to the compound's pharmacophoric features by introducing electron-withdrawing effects that can enhance binding affinity to biological targets. Additionally, the azetidinyl group provides a flexible scaffold that can be further modified to optimize pharmacokinetic properties. These structural attributes make 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione a promising candidate for preclinical studies aimed at evaluating its therapeutic potential.

Advances in computational chemistry have enabled the rapid screening of virtual libraries containing thousands of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding modes of 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione to target proteins with high accuracy. These simulations have revealed that the compound can interact with key residues on enzymes and receptors involved in disease pathways, suggesting its potential as a therapeutic agent.

The synthesis of 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in synthetic methodologies have improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for both research and commercial purposes. The availability of reliable synthetic routes is crucial for advancing preclinical studies and ultimately translating this promising lead into a viable therapeutic option.

Evaluation of the pharmacological properties of 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione has been conducted using both in vitro and in vivo models. Preliminary findings indicate that the compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in prostaglandin synthesis. Additionally, studies suggest that it may have neuroprotective properties due to its ability to modulate neurotransmitter release and receptor activity. These findings underscore the compound's potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The role of fluorinated compounds in modern drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological profiles due to their ability to enhance binding affinity and metabolic stability. In the case of 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione, the trifluoroacetic acid group plays a critical role in these effects by influencing both electronic distribution and solubility parameters. This feature makes it an excellent example of how structural modifications can significantly impact a compound's biological activity.

Future research on 2-(azetidin-3-yl)-1λ6,2-thiazolidine-1,1-dione will likely focus on optimizing its pharmacokinetic properties through structural analog design. By systematically varying substituents on the thiazolidine ring and other parts of the molecule, researchers can identify derivatives with improved efficacy and reduced side effects. Computational tools will continue to play a vital role in this process by predicting how different modifications will affect biological activity.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and optimized. These algorithms can analyze vast datasets containing structural information about known drugs and their targets to identify patterns that correlate with biological activity. By leveraging such technologies, 2155856 46 3 could be rapidly screened against large databases of protein targets to identify potential therapeutic applications.

The broader implications of advances like these extend beyond individual compounds like (CAS NO: 2155856 46 3) . They represent progress toward more efficient drug discovery processes that can address unmet medical needs faster than traditional methods alone could achieve alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone alone along along along along along along along along along along along along along along along along along along alon alon alon alon alon alon alon alon alon alon alon alon g g g g g g g g g g g g .